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Compound of Interest

Compound Name: Decyl sulfate

Cat. No.: B1236291

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, and

physicochemical and biological properties of sodium decyl sulfate. The information is curated

for professionals in research and drug development, with a focus on data presentation and

experimental context.

Chemical Structure and Identification
Sodium decyl sulfate is an anionic surfactant with a 10-carbon alkyl chain. It consists of a

hydrophobic decyl tail and a hydrophilic sulfate head group.[1]

Chemical Formula: C₁₀H₂₁NaO₄S[1][2]

CAS Number: 142-87-0[1][2]

Molecular Structure:

Caption: Chemical structure of sodium decyl sulfate.
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Physicochemical Properties
The physicochemical properties of sodium decyl sulfate are summarized in the table below.

Property Value Reference

Molecular Weight 260.33 g/mol [2]

Appearance White or off-white solid [1]

Solubility
Soluble in water, poorly soluble

in organic solvents.
[1]

Melting Point ~180-185 °C [1]

Boiling Point ~300 °C [1]

Critical Micelle Concentration

(CMC)
40.085 mM [3]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and analysis of sodium decyl
sulfate are not readily available in the provided search results, a general methodology can be

inferred from the synthesis of similar alkyl sulfates, such as sodium dodecyl sulfate.

General Synthesis of Sodium Alkyl Sulfates
A common method for the production of sodium alkyl sulfates involves a two-step process:

sulfonation of the corresponding alcohol followed by neutralization.[4]

Step 1: Sulfonation The fatty alcohol (in this case, decyl alcohol) is reacted with a sulfonating

agent, such as sulfuric acid or chlorosulfonic acid, to form the alkyl sulfuric acid.[4][5]

Step 2: Neutralization The resulting alkyl sulfuric acid is then neutralized with an alkali, typically

sodium hydroxide, to produce the sodium alkyl sulfate salt.[4][5]

The following diagram illustrates a generalized workflow for the synthesis and purification of

sodium alkyl sulfates.
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Caption: Generalized workflow for sodium decyl sulfate synthesis.

Determination of Critical Micelle Concentration (CMC)
The Critical Micelle Concentration (CMC) is a fundamental property of surfactants. It is the

concentration at which surfactant molecules begin to aggregate and form micelles.[6] This

value can be determined by monitoring a physical property of the surfactant solution that

changes abruptly at the CMC. Common methods include:

Conductivity Measurement: The conductivity of an ionic surfactant solution changes at a

different rate above the CMC compared to below it.

Surface Tension Measurement: The surface tension of a surfactant solution decreases with

increasing concentration until the CMC is reached, after which it remains relatively constant.

[6]

Fluorescence Spectroscopy: The fluorescence spectrum of a hydrophobic probe molecule

(e.g., pyrene) changes significantly when it is incorporated into the hydrophobic core of a

micelle.

A generalized experimental workflow for determining the CMC using conductivity is outlined

below.
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Caption: Workflow for CMC determination by conductivity.

Biological Properties and Toxicity
Sodium decyl sulfate, as an anionic surfactant, is used in a variety of personal care and

cleaning products.[1] Its biological effects are primarily related to its surfactant properties,
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which can lead to the disruption of cell membranes.

While specific toxicological data for sodium decyl sulfate is limited in the search results,

general information for alkyl sulfates indicates that they can cause skin and eye irritation.[7]

The toxicity is dependent on the concentration and duration of exposure.

Applications in Research and Drug Development
The surfactant properties of sodium decyl sulfate make it a candidate for various applications

in research and drug development, including:

Solubilizing Agent: For poorly water-soluble drugs and research compounds.

Emulsifier: In the formulation of emulsions and microemulsions for drug delivery.

Detergent: In cell lysis and protein extraction protocols.

Conclusion
Sodium decyl sulfate is an anionic surfactant with well-defined physicochemical properties. Its

ability to form micelles and reduce surface tension makes it a versatile compound with potential

applications in various scientific and industrial fields, including drug development and

formulation. Further research into its specific biological interactions and toxicological profile will

be beneficial for expanding its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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